The effects of DOPO modified Co-based metalorganic framework on flame retardancy, stiffness and thermal stability of epoxy resin

RSC Advances Pub Date: 2021-02-10 DOI: 10.1039/D0RA08982F

Abstract

In this work, the effect of a modified metal organic framework material on the fire resistance and mechanical properties of epoxy resin (EP) has been explored. The cobalt based metal organic framework (ZIF-67) was synthesized from an organic ligand with a Schiff base structure. Then DOPO@ZIF-67 was synthesized by modifying ZIF-67 with 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO), and its effect on EP modification was explored. Compared with the pure EP, 4% DOPO@ZIF-67/EP passed the UL94 V-0 level and the ultimate oxygen index (LOI) reached 32.1%. The SEM pictures of carbon residue indicated that DOPO@ZIF-67 formed a more continuous and dense microstructure, which can enhance the thermal barrier and the physical barrier effect. The addition of DOPO@ZIF-67 also can effectively improve the stiffness and damping coefficient of EP composite material. The porous skeleton structure of DOPO@ZIF-67 can endow EP with rigidity and flame-retardant properties. Furthermore, the existence of DOPO made the combination of ZIF-67 with EP better. The results of this study suggest that DOPO@ZIF-67 may be a good additive for modification of the properties of epoxy thermosetting materials.

Graphical abstract: The effects of DOPO modified Co-based metalorganic framework on flame retardancy, stiffness and thermal stability of epoxy resin
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